6-fluoro-1H-pyrazolo[4,3-b]pyridine

• IUPAC Name: 6-fluoro-1H-pyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C6H4FN3/c7-4-1-5-6(8-2-4)3-9-10-5/h1-3H,(H,9,10)
• InChI Key: QFYCGESRMOOOPP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NN=C2)F
• Molecular Formula: C6H4FN3
• Molecular Weight: 137.11 g/mol

Description

6-Fluoro-1H-pyrazolo[4,3-b]pyridine is a versatile building block used in the synthesis of many complex compounds. It has been shown to be an excellent reagent for the synthesis of heterocycles.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including this compound, has been extensively studied. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. A practical synthesis of diarylpyrazolo[3,4-b]pyridine derivatives by a combination of chemoselective Suzuki–Miyaura cross-coupling reactions was developed.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The review covers and summarizes comprehensive data reported within the period from 2017 to 2021 on the synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives. A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst.

Scientific Research Applications

Synthesis and Chemical Properties

6-fluoro-1H-pyrazolo[4,3-b]pyridine and its derivatives are part of a broader family of heterocyclic compounds known for their versatile chemical properties and potential in various biomedical applications. They are used in synthetic chemistry for constructing complex molecular structures. For instance, the synthesis of fluorinated pyrazolo[3,4-b]pyridine and pyrazolo[3,4-d]pyrimidine nucleosides has been elaborated, providing synthetic access to stable derivatives that are considered mimetics of putative transition states involved in enzymatic activities (Iaroshenko et al., 2009).

Biomedical Applications

The compounds in this family, including this compound, have shown promise in biomedical research. They have been studied for their potential anti-cancer properties. For example, derivatives of this compound have been tested against various human cancer cell lines, showing significant anticancer activity at low concentrations, comparable to known drugs (Hammam et al., 2005). Additionally, certain 1H-pyrazolo[3,4-b]pyridine inhibitors have been identified as potent cyclin-dependent kinase inhibitors, which is crucial for cancer treatment (Misra et al., 2003).

Antimicrobial and Antitumor Activities

These compounds also exhibit antimicrobial and antitumor activities, making them valuable in developing new therapeutic agents. Research has shown efficient synthesis and significant biological activities against several bacteria and fungi strains. Additionally, synthesized compounds have been screened for antitumor activity, revealing promising results (El-Borai et al., 2012).

Material Science and Other Applications

In material science, certain pyrazolo[4,3-b]pyridine derivatives have been used to fabricate devices with photovoltaic properties. These compounds show potential in the development of electronic and optoelectronic devices due to their stability and semiconductive properties (El-Menyawy et al., 2019).

Mechanism of Action

While specific information on the mechanism of action of 6-fluoro-1H-pyrazolo[4,3-b]pyridine was not found, it’s worth noting that structures similar to it have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.

Safety and Hazards

While specific safety and hazard information for 6-fluoro-1H-pyrazolo[4,3-b]pyridine was not found, it’s generally recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

The future directions of 6-fluoro-1H-pyrazolo[4,3-b]pyridine research could involve further exploration of its synthesis methods, as well as its potential applications in various fields. The development of a practical synthesis of diarylpyrazolo[3,4-b]pyridine derivatives by a combination of chemoselective Suzuki–Miyaura cross-coupling reactions suggests potential future directions.

Q & A

Q1: What are the potential therapeutic applications of substituted 6-fluoro-1H-pyrazolo[4,3-b]pyridines?

A1: Research suggests that substituted 6-fluoro-1H-pyrazolo[4,3-b]pyridines hold promise for treating and preventing cardiovascular diseases. [, ] While specific mechanisms of action and target interactions remain to be fully elucidated, the research highlights their potential as therapeutic agents in this field.

Q2: What are the key structural features of these compounds?

A2: The core structure of these compounds is a 6-fluoro-1H-pyrazolo[4,3-b]pyridine scaffold. [, ] The research focuses on exploring the effects of various substituents on this scaffold, aiming to identify derivatives with enhanced therapeutic properties.